Cas no 3120-36-3 (2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine)

• Product Name: 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine
• CAS No: 3120-36-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 2182176
• PubChem ID: 53407311
• Update Time: 2025-05-21

2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine
• 2-(2-methoxyethyl)-6-methylpyrimidin-4-amine
• AKOS011472659
• SB36521
• DTXSID90695863
• 3120-36-3
• DB-259977

• Inchi： 1S/C8H13N3O/c1-6-5-7(9)11-8(10-6)3-4-12-2/h5H,3-4H2,1-2H3,(H2,9,10,11)
• InChI Key： VZTVSUKTMWSTOG-UHFFFAOYSA-N
• SMILES： O(C)CCC1N=C(C=C(C)N=1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61Ų

Additional information on 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine

Comprehensive Overview of 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine (CAS No. 3120-36-3)

2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine, with the CAS number 3120-36-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a methoxy-ethyl substituent and a methyl group, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The growing demand for pyrimidine-based compounds in modern chemistry has led to a surge in searches for 3120-36-3 suppliers, 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine synthesis methods, and its biological activity studies. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this molecule, as scientists explore its compatibility with sustainable synthesis routes and computational modeling approaches.

From a structural perspective, the presence of both methoxy-ethyl and methyl groups on the pyrimidine ring creates interesting electronic effects that influence the compound's reactivity. This molecular architecture makes it particularly valuable for investigating structure-activity relationships in medicinal chemistry projects. Many research teams are currently examining how modifications to this core structure might enhance desired pharmacological properties while minimizing unwanted side effects.

In the context of analytical chemistry, CAS 3120-36-3 presents specific challenges and opportunities for characterization. Advanced techniques such as HPLC method development for this compound and mass spectrometry analysis of pyrimidine derivatives are frequent topics in scientific literature. The compound's stability under various conditions and its spectroscopic signatures are important considerations for quality control in industrial applications.

The pharmaceutical industry has shown particular interest in 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine as a potential building block for kinase inhibitors and other targeted therapies. With the rise of personalized medicine and small molecule therapeutics, researchers are actively investigating whether this compound's unique properties could contribute to treatments for various conditions. However, it's crucial to note that all potential medical applications remain in the investigational stage at this time.

From a commercial standpoint, the global market for specialty pyrimidine compounds like 3120-36-3 has been expanding steadily. Manufacturers and suppliers are responding to increased demand by optimizing production processes and improving purity standards. Questions about bulk availability, custom synthesis options, and regulatory compliance for this compound are among the most frequently asked by potential buyers in the chemical industry.

Environmental considerations surrounding 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine have also come into focus, particularly regarding its biodegradability and eco-toxicity profile. As sustainability becomes a priority across all scientific disciplines, researchers are examining greener alternatives for the synthesis and application of such compounds. This aligns with broader trends in green chemistry initiatives and sustainable pharmaceutical development.

The analytical characterization of CAS 3120-36-3 involves sophisticated techniques including nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry, and X-ray crystallography when possible. These methods help establish the compound's purity and confirm its structural identity, which are critical factors for research and industrial applications. Recent advances in analytical instrumentation have made it possible to study this compound with unprecedented precision.

Looking toward the future, 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine continues to be an important subject of study in multiple scientific domains. Its potential role in material science applications, beyond its established uses in life sciences, is an emerging area of investigation. The compound's electronic properties and molecular interactions make it interesting for developing advanced materials with specific functions.

For researchers working with 3120-36-3, proper handling and storage conditions are essential to maintain the compound's stability. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with any chemical substance. Documentation of physical-chemical properties and material safety data remains an important aspect of working with this compound professionally.

The scientific literature surrounding 2-(2-Methoxy-ethyl)-6-methyl-pyrimidin-4-ylamine continues to grow, with new publications regularly appearing in journals focused on medicinal chemistry, organic synthesis, and chemical biology. These studies contribute to our evolving understanding of the compound's potential and limitations, helping to guide future research directions and practical applications in various fields of science and technology.